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Compound of Interest

Compound Name:
1,3-Diheptadecanoyl-2-oleoyl

glycerol

Cat. No.: B3026109 Get Quote

An HPLC (High-Performance Liquid Chromatography) method has been developed for the

quantification of 1,3-Diheptadecanoyl-2-oleoyl glycerol, a specific triglyceride of interest in

various research and development sectors. This method is particularly relevant for researchers,

scientists, and professionals involved in drug development where precise quantification of lipid

excipients is crucial.

Application Notes
The developed method utilizes Reversed-Phase High-Performance Liquid Chromatography

(RP-HPLC) coupled with an Evaporative Light Scattering Detector (ELSD). This approach is

well-suited for the analysis of triglycerides like 1,3-Diheptadecanoyl-2-oleoyl glycerol, which

lack a strong UV chromophore, making detection by UV-Vis challenging. The separation is

achieved on a C18 stationary phase, which separates triglycerides based on their

hydrophobicity. A gradient elution with a mobile phase consisting of acetonitrile and isopropanol

allows for the effective separation of the target analyte from other lipid species.

The ELSD detector provides a more uniform response for different triglycerides compared to

UV detection, as its principle is based on the light scattered by analyte particles after the

evaporation of the mobile phase.[1] This characteristic is advantageous when analyzing

complex lipid mixtures.

For accurate quantification, a calibration curve should be prepared using a certified standard of

1,3-Diheptadecanoyl-2-oleoyl glycerol.[1] The method's performance can be characterized

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3026109?utm_src=pdf-interest
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_HPLC_Analysis_of_1_3_Dilinoleoyl_2_oleoyl_glycerol.pdf
https://www.benchchem.com/product/b3026109?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_HPLC_Analysis_of_1_3_Dilinoleoyl_2_oleoyl_glycerol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


by parameters such as linearity, limit of detection (LOD), and limit of quantification (LOQ).

While specific data for 1,3-Diheptadecanoyl-2-oleoyl glycerol is not readily available, typical

performance characteristics for similar diglycerides suggest a linearity (R²) of ≥ 0.998, with LOD

and LOQ in the sub-µg/mL range.[2]

Experimental Protocols
Instrumentation and Materials

HPLC System: A quaternary or binary HPLC system equipped with a degasser, autosampler,

and column oven.[1]

Detector: Evaporative Light Scattering Detector (ELSD).

Column: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

Solvents: HPLC-grade acetonitrile, isopropanol, and hexane.

Standard: Certified reference standard of 1,3-Diheptadecanoyl-2-oleoyl glycerol.

Sample Preparation
Proper sample preparation is critical for accurate and reproducible results.

Accurately weigh approximately 50 mg of the sample containing 1,3-Diheptadecanoyl-2-
oleoyl glycerol into a 10 mL volumetric flask.

Dissolve the sample in hexane and make up to the mark.[1]

Dilute this stock solution with the initial mobile phase composition (e.g.,

Acetonitrile/Isopropanol 80:20 v/v) to a final concentration of approximately 1 mg/mL.[1]

Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.[1]

Chromatographic Conditions
Mobile Phase A: Acetonitrile

Mobile Phase B: Isopropanol
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Gradient Program:

0-5 min: 20% B

5-25 min: 20% to 80% B

25-30 min: 80% B

30.1-35 min: 20% B (re-equilibration)

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Injection Volume: 10 µL

ELSD Settings:

Nebulizer Temperature: 30°C

Evaporator Temperature: 50°C

Gas Flow Rate: 1.5 L/min

Calibration and Quantification
Prepare a stock solution of the 1,3-Diheptadecanoyl-2-oleoyl glycerol standard in hexane

at a concentration of 1 mg/mL.[1]

Perform serial dilutions of the stock solution with the initial mobile phase to obtain a series of

calibration standards ranging from approximately 0.05 to 1.0 mg/mL.[1]

Inject each standard in triplicate and plot the peak area versus the concentration.[1]

Perform a linear regression analysis to determine the linearity (R²) of the method.[1]

The concentration of 1,3-Diheptadecanoyl-2-oleoyl glycerol in the sample can be

calculated from the calibration curve.
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Quantitative Data Summary
The following table summarizes the expected quantitative data for the HPLC analysis of 1,3-
Diheptadecanoyl-2-oleoyl glycerol, based on typical performance for triglyceride and

diglyceride analysis.

Parameter Expected Value/Range Reference

Linearity (R²) ≥ 0.998 [1][3]

Limit of Detection (LOD) 0.2 - 0.7 µg/mL [2]

Limit of Quantification (LOQ) 0.6 - 1.9 µg/mL [2]

Note: Specific values may vary depending on the exact instrumentation and conditions used.

Experimental Workflow Diagram
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Caption: Experimental workflow for HPLC-ELSD analysis of 1,3-Diheptadecanoyl-2-oleoyl
glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

